Cas no 1642300-94-4 ((E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid)

• Product Name: (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid
• CAS No: 1642300-94-4
• MF: C₁₃H₆BrF₆N₃O₂
• MW: 430.100062847137
• CID: 4612386
• PubChem ID: 86582716
• Update Time: 2025-05-22

(E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-2-bromo-, (2E)-
• (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid
• AKOS037650643
• SCHEMBL16324097
• CS-M3629
• (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylicacid
• 1642300-94-4
• C13065
• CS-15111

• Inchi： 1S/C13H6BrF6N3O2/c14-9(11(24)25)4-23-5-21-10(22-23)6-1-7(12(15,16)17)3-8(2-6)13(18,19)20/h1-5H,(H,24,25)/b9-4+
• InChI Key： CEDZRDPZYYSWAY-RUDMXATFSA-N
• SMILES： Br/C(/C(=O)O)=C/N1C=NC(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=N1

Computed Properties

• Exact Mass: 428.95476g/mol
• Monoisotopic Mass: 428.95476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68

Additional information on (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid

Comprehensive Overview of (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid (CAS No. 1642300-94-4)

(E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid (CAS No. 1642300-94-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazole derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of trifluoromethyl groups and a bromoacrylic acid moiety in its structure makes it a valuable building block for the synthesis of more complex molecules.

The compound's unique structural features, including the 1,2,4-triazole ring and the (E)-configuration of the double bond, contribute to its distinct chemical and physical properties. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The trifluoromethyl groups enhance its lipophilicity, which is a critical factor in drug design for improving membrane permeability and bioavailability.

In recent years, the demand for triazole-based compounds like (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid has surged due to their role in developing antifungal, antiviral, and anticancer agents. The compound's ability to inhibit key enzymes involved in microbial and tumor growth has made it a focal point in medicinal chemistry research. Additionally, its electron-withdrawing properties make it a promising candidate for use in organic electronics and photovoltaic materials.

From a synthetic perspective, (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid can be prepared through multi-step organic reactions, including cyclization, bromination, and esterification. The compound's purity and yield are critical factors for its successful application in research and industrial settings. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and validate its structure.

The market for triazole derivatives is expanding rapidly, driven by their widespread use in pharmaceuticals, agriculture, and material science. (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid is no exception, with increasing demand from research institutions and chemical manufacturers. Its potential applications in drug development and advanced materials make it a compound of high commercial value.

In conclusion, (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid (CAS No. 1642300-94-4) is a versatile and valuable compound with significant potential in multiple scientific and industrial domains. Its unique structural attributes and functional groups make it a subject of ongoing research and development. As the demand for triazole-based compounds continues to grow, this compound is expected to play a pivotal role in the advancement of medicinal chemistry and material science.